tert-Butyl N-methyl-N-[trans-4-formylcyclohexyl]carbamate

• CAS RN: 400898-94-4
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: tert-butyl N-(4-formylcyclohexyl)-N-methylcarbamate
• InChI: InChI=1S/C13H23NO3/c1-13(2,3)17-12(16)14(4)11-7-5-10(9-15)6-8-11/h9-11H,5-8H2,1-4H3
• InChI Key: UYNAFGOCUOKXDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1CCC(CC1)C=O

Description

Tert-Butyl N-methyl-N-[trans-4-formylcyclohexyl]carbamate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a dry-ice cooled solution of 8.94 ml (125.9 mmol) DMSO in 150 ml CH2Cl2 was added 5.95 ml (69.24 mmol) oxalylchloride. After 5 min at −78° C., a solution of 16.2 g (66.5 mmol) trans-(4-Hydroxymethyl-cyclohexyl)-methyl-carbamic acid tert-butyl ester in 50 ml of CH2Cl2, was added slowly. 10 min later, 43.8 ml (314.75 mmol) of Et3N was added, and the mixture was allowed to attain RT. The mixture was partitioned between Et2O/1N HCl and water. The solvent was evaporated under reduced pressure yielding 16.12 g of clean (4-Formyl-cyclohexyl)-methyl-carbamic acid tert-butyl ester, MS: 241 (m).

Synthesis routes and methods II

Procedure details